Cas no 90401-90-4 (1(2H)-Naphthalenone, 3,4-dihydro-6-mercapto-)

• Product Name: 1(2H)-Naphthalenone, 3,4-dihydro-6-mercapto-
• CAS No: 90401-90-4
• MF: C₁₀H₁₀OS
• MW: 178.250801563263
• CID: 788829
• PubChem ID: 21949499
• Update Time: 2025-06-26

1(2H)-Naphthalenone, 3,4-dihydro-6-mercapto- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 3,4-dihydro-6-mercapto-
• 6-sulfanyl-3,4-dihydro-2H-naphthalen-1-one
• 6-sulfanyl-1,2,3,4-tetrahydronaphthalen-1-one
• 6-Sulfanyl-3,4-dihydronaphthalen-1(2H)-one
• AKOS006373074
• SCHEMBL5858951
• 6-mercapto-3,4-dihydro-2h-naphthalen-1-one
• 90401-90-4
• EN300-7815391
• UMMACTKETVHBNO-UHFFFAOYSA-N
• DTXSID40620620

• Inchi： 1S/C10H10OS/c11-10-3-1-2-7-6-8(12)4-5-9(7)10/h4-6,12H,1-3H2
• InChI Key： UMMACTKETVHBNO-UHFFFAOYSA-N
• SMILES： SC1C=CC2C(CCCC=2C=1)=O

Computed Properties

• Exact Mass: 178.04523611g/mol
• Monoisotopic Mass: 178.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1(2H)-Naphthalenone, 3,4-dihydro-6-mercapto-

Introduction to 1(2H)-Naphthalenone, 3,4-dihydro-6-mercapto (CAS No. 90401-90-4) and Its Emerging Applications in Chemical Biology

1(2H)-Naphthalenone, 3,4-dihydro-6-mercapto, identified by the chemical identifier CAS No. 90401-90-4, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the naphthalenone class, characterized by a fused benzene and cyclopentane ring system, with a thiol (-SH) functional group at the 6-position. The presence of these distinct structural motifs not only endows it with distinct electronic and steric properties but also opens up a wide array of potential applications in drug discovery, material science, and biochemical research.

The 3,4-dihydro moiety in the molecular structure suggests a partial hydrogenation of the typical naphthalene framework, which can influence its reactivity and biological interactions. The thiol group is particularly noteworthy, as it is a versatile functional handle that can participate in various chemical modifications, including disulfide bond formation, metal coordination, and enzyme-catalyzed reactions. These attributes make 1(2H)-Naphthalenone, 3,4-dihydro-6-mercapto a promising candidate for developing novel therapeutic agents and biochemical probes.

In recent years, there has been a surge in research focused on harnessing the potential of sulfur-containing heterocycles in medicinal chemistry. The thiol group in 1(2H)-Naphthalenone, 3,4-dihydro-6-mercapto has been explored for its ability to interact with biological targets such as enzymes and receptors. For instance, studies have demonstrated its utility as an inhibitor of certain proteases and oxidoreductases, which are implicated in various pathological conditions. The compound’s ability to modulate redox signaling pathways has also been investigated, highlighting its potential as an antioxidant or pro-oxidant agent depending on the cellular context.

One of the most compelling aspects of 1(2H)-Naphthalenone, 3,4-dihydro-6-mercapto is its role as a scaffold for drug design. By leveraging its structural flexibility and reactivity, chemists have synthesized derivatives that exhibit enhanced pharmacological properties. For example, modifications at the 3 and 4 positions have been shown to influence binding affinity and metabolic stability, while the thiol group can be used to introduce further functionalization for targeted drug delivery systems. These advancements underscore the compound’s significance as a building block in modern pharmaceutical research.

The compound’s unique electronic properties also make it valuable in material science applications. The naphthalenone core can serve as a chromophore in organic light-emitting diodes (OLEDs) and photovoltaic devices due to its ability to absorb and emit light efficiently. Additionally, the presence of the thiol group allows for self-assembling structures or covalent cross-linking with other molecules, enabling the creation of novel materials with tailored properties.

Recent studies have further expanded the biological relevance of 1(2H)-Naphthalenone, 3,4-dihydro-6-mercapto by exploring its interactions with specific proteins and nucleic acids. For instance, researchers have investigated its potential as an anticancer agent by examining its effects on cell proliferation and apoptosis. Preliminary findings suggest that it can induce oxidative stress in cancer cells while sparing healthy cells, making it a promising candidate for further development into a chemotherapeutic regimen.

The compound’s mechanism of action is multifaceted and involves both direct interactions with biological targets and indirect effects on cellular pathways. The thiol group plays a pivotal role in these processes by either participating in covalent bonding or serving as a redox-active site. This dual functionality has been exploited to develop prodrugs that release active species under specific physiological conditions or to target enzymes involved in disease progression.

In conclusion,1(2H)-Naphthalenone, 3(4-dihydro)-6-thio (CAS No. 90401-90-4) represents a fascinating molecule with broad applications across multiple scientific disciplines. Its unique structural features enable diverse chemical modifications and biological interactions, making it an invaluable tool for researchers in pharmaceuticals、materials science，and biochemical research。 As our understanding of its properties continues to evolve，we can anticipate even more innovative uses emerging from this versatile compound.